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Compound of Interest

Compound Name: 4-Fluoro-2-iodoanisole

CAS No.: 3824-22-4

Cat. No.: B1605530

Get Quote

Executive Summary: Nomenclature Resolution
Status: Synonymous Nomenclature CAS Registry Number: 3824-22-4

In the context of chemical procurement and database searching, 2-iodo-4-fluoroanisole and 4-
fluoro-2-iodoanisole refer to the exact same chemical entity.

The confusion arises from variable ordering of substituents in common nomenclature. Under

IUPAC conventions for anisole derivatives, the methoxy group defines position 1.

Position 2: Iodine (Iodo-)[1][2][3]

Position 4: Fluorine (Fluoro-)[3][4]

Critical Distinction: This molecule must not be confused with its regioisomer, 2-fluoro-4-

iodoanisole (where the halogen positions are swapped). The distinction is vital for Structure-

Activity Relationship (SAR) studies, as it dramatically alters the vector of the cross-coupling

handle (Iodine) relative to the metabolic blocker (Fluorine).
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Structural Analysis & Physicochemical Profile
The scaffold is defined by a 1,2,4-substitution pattern on the benzene ring. The methoxy group

(

) acts as the primary directing group during synthesis and the anchor for numbering.

Visualizing the Scaffold (Graphviz)

Synonymous Nomenclature

Anisole Core
(Methoxybenzene)

C1: Methoxy (-OMe)
(Anchor)

Defines C1

C2: Iodine (-I)
(Reactive Handle)Ortho

C4: Fluorine (-F)
(Metabolic Blocker)

Para

2-iodo-4-fluoroanisole

CAS: 3824-22-4

4-fluoro-2-iodoanisole

Click to download full resolution via product page

Figure 1: Structural mapping confirming that both common names resolve to CAS 3824-22-4.

Key Properties Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1605530/docs?utm_src=pdf-body-img#technical-guide-structure-reactivity-of-2-iodo-4-fluoroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Relevance

Molecular Formula C₇H₆FIO Core stoichiometry

Molecular Weight 252.03 g/mol Mass balance calculations

Appearance
Colorless to pale yellow

liquid/solid

Low melting point (approx. 23-

25°C) often leads to liquid

state at RT.[2][5]

Boiling Point ~230°C (Predicted)
High boiling point allows for

high-temp coupling reactions.

1H NMR Diagnostic δ 3.85 (s, 3H, OMe)
The methoxy singlet is the

anchor signal.

Reactivity
C–I bond (weak) vs C–F bond

(strong)

Chemoselective Pd-catalyzed

coupling occurs exclusively at

C–I.

Synthetic Pathways & Regiocontrol
The synthesis of this scaffold relies on Electrophilic Aromatic Substitution (EAS). The key to

obtaining the correct isomer lies in the directing effects of the substituents on the precursor.

The "Vs" Comparison: Regioselective Synthesis
While the names in the prompt are synonyms, the synthetic logic differs entirely if one were

targeting the 2-iodo isomer (CAS 3824-22-4) versus the 4-iodo isomer.

Pathway A (Target: 2-iodo-4-fluoroanisole):

Precursor: 4-Fluoroanisole.

Mechanism: The Methoxy group is a stronger activator than Fluorine. It directs ortho and

para. The para position is blocked by Fluorine. Therefore, iodination occurs ortho to the

Methoxy group (Position 2).

Result: High regioselectivity for the target.
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Pathway B (Target: 4-iodo-2-fluoroanisole - The Isomer):

Precursor: 2-Fluoroanisole.

Mechanism: The Methoxy group directs ortho and para. The ortho position (C6) is

sterically crowded and electronically less favored than the para position (C4).

Result: Iodination occurs para to the Methoxy group.

Synthesis Workflow Diagram
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Figure 2: Divergent synthesis showing how precursor choice dictates the final substitution

pattern.

Applications in Drug Discovery[6]
The 4-fluoro-2-iodoanisole scaffold is a "privileged structure" in medicinal chemistry due to its

dual functionality.

Chemoselectivity (The Iodine Handle)
The C–I bond is significantly weaker (approx. 57 kcal/mol) than the C–F bond (approx. 115

kcal/mol). In Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-
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Hartwig), the oxidative addition of Pd(0) occurs exclusively at the C–I bond.

Utility: This allows the molecule to serve as a modular building block. The anisole ring can be

attached to a heteroaryl core, leaving the fluorine atom intact.

Metabolic Blocking (The Fluorine Role)
The fluorine atom at the C4 position serves two biological purposes:

Metabolic Stability: It blocks P450-mediated oxidation at the para position, a common

metabolic soft spot in electron-rich aromatic rings.

Electronic Modulation: It lowers the electron density of the aromatic ring slightly compared to

unsubstituted anisole, potentially improving half-life without deactivating the ring toward the

initial iodination synthesis.

Experimental Protocol: Synthesis of 2-Iodo-4-
Fluoroanisole
Objective: Regioselective iodination of 4-fluoroanisole.

Materials
4-Fluoroanisole (1.0 equiv)

N-Iodosuccinimide (NIS) (1.1 equiv)

Trifluoroacetic acid (TFA) (catalytic, 10 mol%) or Silver Sulfate (Ag2SO4)

Acetonitrile (Solvent)

Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

fluoroanisole (10 mmol) in Acetonitrile (20 mL).

Activation: Add NIS (11 mmol) in one portion.
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Catalysis: Add TFA (1 mmol) dropwise. Note: For higher regioselectivity in sensitive

substrates, Ag2SO4 can be used to generate a more electrophilic iodine species.

Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor reaction progress via

TLC (Hexane/EtOAc 9:1) or LC-MS.[6] The product will appear less polar than the starting

material.

Quenching: Quench the reaction with saturated aqueous Sodium Thiosulfate (

) to remove excess iodine (solution turns from reddish/brown to clear).

Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

Purification: Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Isolation: Purify the residue via silica gel flash chromatography (Eluent: 100% Hexanes to

5% EtOAc/Hexanes).

Self-Validating Check:

1H NMR Verification: Look for the loss of symmetry in the aromatic region. The product

should show three distinct aromatic signals (dd, td, dd patterns) and a singlet for the

methoxy group. If you see a symmetric pattern, you likely have starting material or the wrong

isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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